![molecular formula C19H17FN2OS2 B2776678 N-(4-fluorophenyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide CAS No. 941923-13-3](/img/structure/B2776678.png)
N-(4-fluorophenyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorophenyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide, also known as FMBTA, is a synthetic compound that has been widely studied for its potential applications in scientific research. FMBTA is a thiazole-based compound that has been shown to have a variety of biochemical and physiological effects, and has been used in a number of studies to investigate its mechanisms of action and potential therapeutic applications.
Scientific Research Applications
Anticancer and Antimicrobial Activities Thiazolyl N-benzyl-substituted acetamide derivatives, including compounds with structural similarities to the query, have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities. These derivatives showed inhibition of cell proliferation in various cancer cell lines, including human colon carcinoma, breast carcinoma, and leukemia cells, suggesting a potential role in cancer therapy (Fallah-Tafti et al., 2011). Furthermore, N-phenylacetamide derivatives containing 4-arylthiazole moieties have demonstrated promising in vitro antibacterial activities against several bacteria, indicating their potential as antibacterial agents (Lu et al., 2020).
Anti-inflammatory and Analgesic Properties Some thiazole derivatives have been explored for their anti-inflammatory and analgesic properties. For instance, compounds synthesized from thiazole and acetamide frameworks exhibited significant anti-inflammatory activity in experimental models, suggesting their utility in developing new anti-inflammatory agents (Khalifa & Abdelbaky, 2008).
Anticonvulsant Activities Alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives, including thiazole-containing compounds, have shown outstanding activity in seizure tests, indicating potential anticonvulsant benefits. These findings underscore the importance of structural features in modulating biological activity and offer a basis for further exploration of related compounds (Kohn et al., 1993).
properties
IUPAC Name |
N-(4-fluorophenyl)-2-[2-[(4-methylphenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN2OS2/c1-13-2-4-14(5-3-13)11-24-19-22-17(12-25-19)10-18(23)21-16-8-6-15(20)7-9-16/h2-9,12H,10-11H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXGJQGLVBXARIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluorophenyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.